(Cyclopropylmethyl)(2-phenoxyethyl)amine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: N-(cyclopropylmethyl)-2-phenoxyethanamine
• InChI: InChI=1S/C12H17NO/c1-2-4-12(5-3-1)14-9-8-13-10-11-6-7-11/h1-5,11,13H,6-10H2
• InChI Key: RJJMBRTXWWRQGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNCCOC2=CC=CC=C2

Description

(Cyclopropylmethyl)(2-phenoxyethyl)amine is a secondary amine featuring a cyclopropylmethyl group attached to a 2-phenoxyethyl moiety. The cyclopropyl group introduces rigidity and lipophilicity, while the phenoxyethyl chain may influence DNA or protein interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Cyclopropylmethyl)(2-phenoxyethyl)amine typically involves the reaction of cyclopropylmethylamine with 2-phenoxyethyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of (Cyclopropylmethyl)(2-phenoxyethyl)amine may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions: (Cyclopropylmethyl)(2-phenoxyethyl)amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The phenoxy group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine or chlorinating agents.

Major Products:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated derivatives or other substituted phenoxy compounds.

Scientific Research Applications

(Cyclopropylmethyl)(2-phenoxyethyl)amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including as an intermediate in drug synthesis.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (Cyclopropylmethyl)(2-phenoxyethyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, depending on its structure and the nature of the target. The pathways involved often include binding to active sites or allosteric sites, leading to modulation of biological activity.

Comparison with Similar Compounds

Cytotoxicity and Bioactivity

• 2-Phenoxyethyl 4-hydroxybenzoate (): Exhibits potent cytotoxicity against MCF-7 breast cancer cells (11% viability at 500 µg/mL) due to inter-H-bond formation with DNA. The 4-hydroxy group is critical for this activity.
• 2-Phenoxyethyl 2-hydroxybenzoate (): Less active (52% viability at 500 µg/mL), highlighting the importance of substituent positioning on the aromatic ring.
• (Cyclopropylmethyl)(2-phenoxyethyl)amine: Lacking a hydroxy group, its cytotoxicity is likely lower than 4-hydroxybenzoate derivatives. However, the phenoxyethyl chain may still enable moderate DNA intercalation or receptor binding .

Table 1: Cytotoxicity of Phenoxyethyl Derivatives

Compound	Viability at 500 µg/mL	Key Structural Feature
2-Phenoxyethyl 4-hydroxybenzoate	11%	4-hydroxy group (H-bond donor)
2-Phenoxyethyl 2-hydroxybenzoate	52%	2-hydroxy group
(Cyclopropylmethyl)(2-phenoxyethyl)amine*	~30–50% (predicted)	No hydroxy group; cyclopropane

*Predicted based on structural analogs .

Physicochemical Properties

• Methyl(2-methylpropyl)amine (): Smaller alkylamine (MW 87.17) with high volatility. Lower lipophilicity (logP ~1.5) compared to the target compound.
• [1-Cyclopropyl-2-(2,4-dimethylphenoxy)ethyl]amine (): Contains a dimethylphenoxy group, increasing steric bulk and logP (~3.0). Likely less water-soluble than the target compound.
• (Cyclopropylmethyl)(2-phenoxyethyl)amine: Predicted logP ~2.5 (cyclopropane enhances lipophilicity; phenoxyethyl balances with moderate polarity). Higher molecular weight (~205 g/mol) may reduce volatility compared to methyl(2-methylpropyl)amine .

Table 2: Physicochemical Comparison

Compound	Molecular Weight	logP (Predicted)	Key Feature Impact
Methyl(2-methylpropyl)amine	87.17	~1.5	Small alkyl chain
[1-Cyclopropyl-2-(2,4-dimethylphenoxy)ethyl]amine	~219	~3.0	Dimethylphenoxy
(Cyclopropylmethyl)(2-phenoxyethyl)amine	~205	~2.5	Cyclopropane + phenoxyethyl

Structural and Functional Analogues

• Higher molecular weight (C14H21NO2) may limit blood-brain barrier penetration compared to the target compound.
• V007-4247 (): Complex pyrazole-containing structure with fluorophenoxy groups. Designed for targeted screening, likely with higher specificity but lower synthetic accessibility than the target compound.

Biological Activity

(Cyclopropylmethyl)(2-phenoxyethyl)amine is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings.

Overview of the Compound

(Cyclopropylmethyl)(2-phenoxyethyl)amine is a derivative of phenoxyethylamine, which is known for its diverse pharmacological effects. The cyclopropylmethyl group introduces unique steric and electronic properties that may influence the compound's interaction with biological targets.

Biological Activity

1. Antidepressant Effects

Preliminary studies have indicated that (Cyclopropylmethyl)(2-phenoxyethyl)amine may exhibit antidepressant-like effects. Research focusing on its action on the dopamine receptors suggests that it might act as a selective D3 dopamine receptor agonist, which is linked to mood regulation and emotional responses .

2. Receptor Interaction

The compound has been evaluated for its ability to stimulate β-arrestin recruitment to the D3 receptor, a key mechanism in receptor signaling pathways. High-throughput screening revealed that (Cyclopropylmethyl)(2-phenoxyethyl)amine could effectively activate this pathway, indicating its potential as a therapeutic agent for conditions related to dopaminergic dysfunction .

Structure-Activity Relationship (SAR)

Research into the structure-activity relationship of similar compounds has provided insights into optimizing the biological activity of (Cyclopropylmethyl)(2-phenoxyethyl)amine:

Modification	Effect on D3R Potency
4-Methoxyphenyl group	Increased potency
3-Methoxyphenyl group	Significantly increased potency
Unsubstituted phenyl ether	Inactive

These findings suggest that modifications to the aryl ether moiety can significantly influence the compound's efficacy at the D3 receptor .

Case Studies and Research Findings

Several studies have explored the pharmacological profile of related compounds, shedding light on the potential applications of (Cyclopropylmethyl)(2-phenoxyethyl)amine:

• Dopaminergic Activity : A study highlighted that compounds with similar structures could selectively activate D3 receptors while avoiding D2 receptor activity, which is crucial for minimizing side effects associated with traditional antipsychotics .
• Behavioral Studies : Animal models have shown that compounds targeting the D3 receptor can produce antidepressant-like behaviors, supporting the hypothesis that (Cyclopropylmethyl)(2-phenoxyethyl)amine may have similar effects .